Cas no 6940-09-6 (tetrahydrofurfuryl stearate)

• Product Name: tetrahydrofurfuryl stearate
• CAS No: 6940-09-6
• MF: C₂₃H₄₄O₃
• MW: 368.593667984009
• CID: 973653
• PubChem ID: 97771
• Update Time: 2025-04-19

tetrahydrofurfuryl stearate Chemical and Physical Properties

Names and Identifiers

• tetrahydrofurfuryl stearate
• Tetrahydrofurfuryl stearate; AG-G-69996; NSC38463; AC1L3Z7L; SureCN3163763; CTK5C9693; EINECS 230-080-4; NSC-38463;
• NSC38463
• Octadecanoic acid, (tetrahydro-2-furanyl)methyl ester
• NSC-38463
• NSC 38463
• NS00043286
• oxolan-2-ylmethyl octadecanoate
• SCHEMBL3163763
• AI3-03516
• 6940-09-6
• EINECS 230-080-4
• DTXSID80871174

• Inchi： 1S/C23H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-23(24)26-21-22-18-17-20-25-22/h22H,2-21H2,1H3
• InChI Key： RYQKMSDUKYBZSD-UHFFFAOYSA-N
• SMILES： O1CCCC1COC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 368.32922
• Monoisotopic Mass: 368.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.9140
• Melting Point: 22°C
• Boiling Point: 438.89°C (rough estimate)
• Refractive Index: 1.4700 (estimate)
• PSA: 35.53
• LogP: 6.97010